Cas no 6631-29-4 (sodium;N'-(benzenesulfonyl)benzohydrazide)
6631-29-4 structure
Product Name:sodium;N'-(benzenesulfonyl)benzohydrazide
CAS No:6631-29-4
MF:C13H12N2NaO3S
MW:299.300752639771
CID:963665
PubChem ID:54612136
Update Time:2025-04-19
sodium;N'-(benzenesulfonyl)benzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 6631-29-4
- NSC53081
- NSC-53081
- sodium;N'-(benzenesulfonyl)benzohydrazide
-
- Inchi: 1S/C13H12N2O3S.Na/c16-13(11-7-3-1-4-8-11)14-15-19(17,18)12-9-5-2-6-10-12;/h1-10,15H,(H,14,16);/q;+1
- InChI Key: PYPZOLBVWCDWEI-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NNC(C1C=CC=CC=1)=O)(=O)=O.[Na+]
Computed Properties
- Exact Mass: 276.05696
- Monoisotopic Mass: 299.04663270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 391
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 80.47
- LogP: 3.17250
sodium;N'-(benzenesulfonyl)benzohydrazide Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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